Cas no 1705308-16-2 (1'-{1,1'-biphenyl-4-carbonyl}-4-methoxy-1,4'-bipiperidine)

• Product Name: 1'-{1,1'-biphenyl-4-carbonyl}-4-methoxy-1,4'-bipiperidine
• CAS No: 1705308-16-2
• MF: C₂₄H₃₀N₂O₂
• MW: 378.507206439972
• CID: 6232681
• PubChem ID: 90616525
• Update Time: 2025-11-05

1'-{1,1'-biphenyl-4-carbonyl}-4-methoxy-1,4'-bipiperidine Chemical and Physical Properties

Names and Identifiers

• 1'-{1,1'-biphenyl-4-carbonyl}-4-methoxy-1,4'-bipiperidine
• 1705308-16-2
• AKOS025089939
• 1'-{[1,1'-biphenyl]-4-carbonyl}-4-methoxy-1,4'-bipiperidine
• F6442-6610
• [4-(4-methoxypiperidin-1-yl)piperidin-1-yl]-(4-phenylphenyl)methanone

• Inchi： 1S/C24H30N2O2/c1-28-23-13-17-25(18-14-23)22-11-15-26(16-12-22)24(27)21-9-7-20(8-10-21)19-5-3-2-4-6-19/h2-10,22-23H,11-18H2,1H3
• InChI Key： NVRDFHSRADPYSP-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(CC1)C1CCN(C(C2C=CC(C3C=CC=CC=3)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 378.230728204g/mol
• Monoisotopic Mass: 378.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 32.8Ų

Additional information on 1'-{1,1'-biphenyl-4-carbonyl}-4-methoxy-1,4'-bipiperidine

Comprehensive Overview of 1'-{1,1'-Biphenyl-4-carbonyl}-4-methoxy-1,4'-bipiperidine (CAS No. 1705308-16-2)

The compound 1'-{1,1'-biphenyl-4-carbonyl}-4-methoxy-1,4'-bipiperidine (CAS No. 1705308-16-2) is a bipiperidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a biphenyl carbonyl moiety and a methoxy-substituted bipiperidine core, makes it a valuable candidate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in central nervous system (CNS) disorders, receptor modulation, and enzyme inhibition.

In recent years, the demand for novel heterocyclic compounds like 1'-{1,1'-biphenyl-4-carbonyl}-4-methoxy-1,4'-bipiperidine has surged, driven by advancements in medicinal chemistry and computational drug design. This compound's structural complexity and pharmacophore features align with current trends in targeting G-protein-coupled receptors (GPCRs) and kinase pathways, which are hot topics in precision medicine and personalized therapeutics.

The synthesis of CAS No. 1705308-16-2 involves multi-step organic reactions, including amide coupling and piperidine functionalization. Its molecular weight and lipophilicity profile suggest favorable blood-brain barrier (BBB) penetration, a critical factor for neuroactive compounds. These properties have sparked discussions in drug formulation forums and ADME (absorption, distribution, metabolism, excretion) studies, addressing common queries about its bioavailability and metabolic stability.

From a commercial perspective, 1'-{1,1'-biphenyl-4-carbonyl}-4-methoxy-1,4'-bipiperidine is available as a high-purity reference standard for analytical testing and preclinical research. Its patent landscape and intellectual property status are frequently searched topics, reflecting industry interest in its therapeutic applications. Additionally, its role in structure-activity relationship (SAR) studies is highlighted in recent publications on scaffold hopping and lead optimization.

Environmental and safety profiles of CAS No. 1705308-16-2 are also under scrutiny, aligning with global trends in green chemistry and sustainable synthesis. Researchers often inquire about its degradation pathways and ecotoxicological data, which are essential for regulatory compliance in drug development. These aspects make it a relevant subject in life cycle assessment (LCA) discussions.

In summary, 1'-{1,1'-biphenyl-4-carbonyl}-4-methoxy-1,4'-bipiperidine represents a promising chemical entity at the intersection of cutting-edge research and industrial innovation. Its versatility in addressing unmet medical needs and compatibility with high-throughput screening platforms ensures its continued relevance in biopharmaceutical pipelines.